Cas no 221665-89-0 (1-ethyl-2-nitro-1H-Pyrrole)

• Product Name: 1-ethyl-2-nitro-1H-Pyrrole
• CAS No: 221665-89-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 244289
• PubChem ID: 18710095
• Update Time: 2025-04-19

1-ethyl-2-nitro-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-nitro-1H-Pyrrole
• 1H-Pyrrole,1-ethyl-2-nitro-(9CI)
• 1H-Pyrrole,1-ethyl-2-nitro-
• 221665-89-0

• Inchi： 1S/C6H8N2O2/c1-2-7-5-3-4-6(7)8(9)10/h3-5H,2H2,1H3
• InChI Key： NOQHSYHYGOYCMI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN1CC)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 48.07